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Compound of Interest

Compound Name: Chloroform-d

Cat. No.: B032938

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling and disposal of Chloroform-d (Deuterochloroform, CDCI3), a common solvent in
NMR spectroscopy. Adherence to these procedures is critical to minimize risks and ensure a
safe laboratory environment.

Chloroform-d is a hazardous chemical with multiple health risks. It is harmful if swallowed or
inhaled, causes skin and eye irritation, and is a suspected carcinogen and reproductive toxin.
[1][2] Prolonged or repeated exposure can cause damage to the liver, kidneys, and central
nervous system.[1][2]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the first line of defense against exposure to
Chloroform-d.

Eye and Face Protection: Always wear chemical safety goggles that comply with OSHA's eye
and face protection regulations (29 CFR 1910.133) or European Standard EN166.[1] In
situations with a risk of splashing, a face shield should be worn in addition to goggles.[3][4]

Skin and Body Protection: A laboratory coat must be worn to protect against skin contact. For
direct handling, it is crucial to select appropriate gloves, as Chloroform-d can readily penetrate
common laboratory gloves.
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Glove Selection: Standard nitrile gloves offer very limited protection and should be avoided for
direct or prolonged contact.[3][4] For incidental splash protection, double-gloving with nitrile
gloves may be a temporary measure, but gloves must be changed immediately upon
contamination.[5]

Glove Material Breakthrough Time Recommendation

Not Recommended for

Nitrile < 2.5 minutes

prolonged contact.[3][4]
Viton™ > 8 hours Recommended

Recommended (Note:
Polyvinyl Alcohol (PVA) > 8 hours Degrades with water exposure)

[31[4]

] May be suitable, verify with

Butyl Rubber Variable (check manufacturer)

supplier data.

Respiratory Protection: All work with Chloroform-d must be conducted in a certified chemical
fume hood to minimize inhalation exposure.[1][3][4] If exposure limits are exceeded, a
NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate vapor
cartridge is required.[1] For exposures over 2 ppm, a supplied-air respirator may be necessary.

[6]

Operational Plan: A Step-by-Step Guide to Handling
Chloroform-d

1. Preparation:

e Ensure a chemical fume hood is operational and available.

o Gather all necessary PPE as outlined above.

e Have a designated and labeled waste container for halogenated solvents ready.

e Locate the nearest eyewash station and safety shower before starting work.
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. Handling and Use:
Conduct all transfers and handling of Chloroform-d inside a chemical fume hood.[1][4]
Keep the container of Chloroform-d tightly closed when not in use.[1][4]
Avoid direct contact with skin, eyes, and clothing.[2]
Do not eat, drink, or smoke in the work area.[2][7]
Use the smallest practical quantity for the experiment.[3]
. In Case of a Spill:
Minor Spill (inside a fume hood):
o Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).
o Collect the contaminated absorbent material into a designated hazardous waste container.
o Clean the spill area with soap and water.
Major Spill (outside a fume hood):
o Evacuate the immediate area and alert others.
o If safe to do so, increase ventilation by opening windows.

o Contact your institution's Environmental Health and Safety (EHS) department immediately.

[3][4]
. First Aid Procedures:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and
seek immediate medical attention.[1][2]

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[2][4]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[1][2]

Disposal Plan

Proper disposal of Chloroform-d is crucial to prevent environmental contamination and ensure
regulatory compliance.

o Waste Collection:

o Collect all Chloroform-d waste, including contaminated materials, in a clearly labeled,
sealed, and compatible container designated for halogenated organic waste.[8]

o Do not mix Chloroform-d waste with other non-halogenated solvents, as this can
complicate and increase the cost of disposal.[9]

o Storage of Waste:

o Store the waste container in a secondary containment tray within a well-ventilated area,
such as a satellite accumulation area or a designated waste storage cabinet.

e Disposal:

o Arrange for the disposal of the hazardous waste through your institution's EHS department
or a licensed hazardous waste disposal contractor.[8][9]

o Never dispose of Chloroform-d down the drain or in regular trash.[8][9]

Experimental Workflow for Handling Chloroform-d

The following diagram illustrates the standard workflow for safely handling Chloroform-d in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b032938?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC217320050&productDescription=CHLOROFORM-D+100+ATOM+%25+D+5ML&vendorId=VN00032119&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/Chloroform-d.pdf
https://umdearborn.edu/sites/default/files/unmanaged/pdf/ehs/chloroform.pdf
https://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/chloroform_SOP.pdf
https://www.safety.duke.edu/sites/default/files/Guidelines_Chloroform.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0388.pdf
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000002%20SDS-21
https://www.laballey.com/blogs/articles/how-to-safely-dispose-of-chloroform
https://olinchlorinatedorganics.com/wp-content/uploads/2022/07/100-07250-0322_Olin-Chloroform-Safe-Handling-Guide.pdf
https://www.benchchem.com/product/b032938#personal-protective-equipment-for-handling-chloroform-d
https://www.benchchem.com/product/b032938#personal-protective-equipment-for-handling-chloroform-d
https://www.benchchem.com/product/b032938#personal-protective-equipment-for-handling-chloroform-d
https://www.benchchem.com/product/b032938#personal-protective-equipment-for-handling-chloroform-d
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032938?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

